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Compound of Interest

Compound Name: CH-0793076 TFA

Cat. No.: B8117054

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CH-0793076, a potent hexacyclic camptothecin analog, is a topoisomerase I inhibitor. It is the

active metabolite of the water-soluble prodrug TP300.[1][2] As a topoisomerase I inhibitor, CH-

0793076 exerts its cytotoxic effects by trapping the enzyme-DNA cleavage complex, which

leads to DNA strand breaks and subsequent apoptosis in cancer cells. This compound has

demonstrated significant anti-proliferative activity, notably against cell lines expressing Breast

Cancer Resistance Protein (BCRP), a key factor in multidrug resistance. These application

notes provide a detailed protocol for the in vivo administration of CH-0793076 TFA in animal

models for preclinical efficacy, pharmacokinetic, and toxicology studies.

Mechanism of Action: Topoisomerase I Inhibition
CH-0793076 targets DNA topoisomerase I, a crucial enzyme involved in relaxing DNA

supercoils during replication and transcription. The compound intercalates into the DNA-

topoisomerase I complex, stabilizing it and preventing the re-ligation of the single-strand DNA

break. This leads to an accumulation of DNA damage, ultimately triggering programmed cell

death (apoptosis) in rapidly dividing cancer cells.
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Mechanism of Action of CH-0793076
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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